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For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Butyl octanoate (CAS 589-75-3), also known as butyl caprylate, is an ester recognized for

its characteristic fruity aroma.[1] It is formed from the esterification of octanoic acid and n-

butanol.[2] This compound belongs to the class of fatty acid esters and finds applications in the

flavor and fragrance industries.[1][3] A thorough understanding of its physical properties is

essential for its application in research, development, and quality control. This guide provides a

comprehensive overview of the core physical characteristics of n-butyl octanoate, detailed

experimental protocols for their determination, and a summary of its physicochemical data.

Core Physical Properties
The physical properties of n-butyl octanoate are well-documented across various chemical

databases and literature. These properties are crucial for predicting its behavior in different

chemical and physical processes.

Data Presentation
The quantitative physical properties of n-butyl octanoate are summarized in the table below

for easy reference and comparison.
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Property Value Units Conditions References

Molecular

Formula
C₁₂H₂₄O₂ - - [2]

Molecular Weight 200.32 g/mol -

Appearance

Colorless to

Almost colorless

clear liquid

-
Room

Temperature

Melting Point -42.9 to -43 °C 760.00 mm Hg

Boiling Point 240.00 to 245 °C 760.00 mm Hg

Density 0.86 to 0.880 g/cm³ 20 °C

Specific Gravity
0.86300 to

0.86600
- 20 °C

Refractive Index
1.42300 to

1.42600
- 25 °C

Vapor Pressure 0.035 mmHg
25 °C

(estimated)

Flash Point 98.89 to 124 °C -

Solubility in

Water
3.517 mg/L

25 °C

(estimated)

Solubility in

Organic Solvents

Soluble in

alcohol; near-

complete

miscibility with

ethanol, acetone,

and hexane

- -

logP (o/w) 4.73 to 4.861 - (estimated)

Experimental Protocols
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The following are detailed methodologies for the determination of key physical properties of

liquid compounds like n-butyl octanoate.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

amount of liquid.

Apparatus:

Thiele tube

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or similar attachment

Heat source (e.g., Bunsen burner)

Mineral oil

Procedure:

A small amount of n-butyl octanoate (approximately 0.5 mL) is placed into the small test

tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level just above the side arm.

The thermometer and test tube assembly are immersed in the mineral oil within the Thiele

tube.
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The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube. This is due to the expansion of air trapped inside and the increasing vapor pressure of

the sample.

Heating is continued until a continuous and rapid stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases, and the liquid

just begins to enter the capillary tube. This indicates that the vapor pressure of the sample is

equal to the atmospheric pressure.

The barometric pressure should be recorded as the boiling point is dependent on it.

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer or a specific gravity

bottle.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermometer

Distilled water

The liquid sample (n-butyl octanoate)

Procedure:

The clean, dry pycnometer is weighed accurately on an analytical balance (m₁).
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The pycnometer is filled with distilled water and the stopper is inserted. Excess water will exit

through the capillary. The outside is carefully dried.

The pycnometer filled with water is weighed (m₂).

The temperature of the water is recorded.

The pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is then filled with n-butyl octanoate, stoppered, and the outside is dried.

The pycnometer filled with the sample liquid is weighed (m₃).

The density of the liquid is calculated using the following formula: Density of liquid = [(m₃ -

m₁) / (m₂ - m₁)] * Density of water at the recorded temperature.

Determination of Refractive Index (Abbe Refractometer)
The Abbe refractometer is a common instrument used to measure the refractive index of

liquids.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

The liquid sample (n-butyl octanoate)

Lens cleaning tissue

Ethanol or acetone for cleaning

Procedure:

The refractometer is connected to a constant temperature water bath set to the desired

temperature (e.g., 25 °C).
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The prism surfaces of the refractometer are cleaned with a soft tissue and a suitable solvent

(e.g., ethanol or acetone) and allowed to dry completely.

A few drops of n-butyl octanoate are placed on the surface of the measuring prism using a

clean dropper.

The prisms are closed and locked.

The eyepiece is adjusted to bring the crosshairs into focus.

The adjustment knob is turned until the boundary between the light and dark fields is sharp

and coincides with the center of the crosshairs.

If a colored fringe is observed, the chromatic dispersion compensator is adjusted to remove

it.

The refractive index value is read directly from the instrument's scale.

After the measurement, the prisms are cleaned thoroughly.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point of a liquid sample using the Thiele tube method.
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Sample Preparation

Measurement

Apparatus Setup

Place sample in Durham tube

Insert inverted capillary tube

Attach tube to thermometer

Immerse assembly in Thiele tube

Heat Thiele tube gently

Observe continuous bubble stream

Remove heat and allow to cool

Record temperature when liquid enters capillary

Boiling Point Determined

Fill Thiele tube with mineral oil

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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